Cas no 1115336-18-9 (3-[2-({[(4-acetylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-[(furan-2-yl)methyl]benzamide)

• Product Name: 3-[2-({[(4-acetylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-[(furan-2-yl)methyl]benzamide
• CAS No: 1115336-18-9
• MF: C₂₅H₂₂N₄O₄S
• MW: 474.531584262848
• CID: 5389479
• Update Time: 2025-05-19

3-[2-({[(4-acetylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-[(furan-2-yl)methyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-[2-[[2-[(4-Acetylphenyl)amino]-2-oxoethyl]thio]-1H-imidazol-1-yl]-N-(2-furanylmethyl)benzamide
• 3-[2-({[(4-acetylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-[(furan-2-yl)methyl]benzamide

• Inchi： 1S/C25H22N4O4S/c1-17(30)18-7-9-20(10-8-18)28-23(31)16-34-25-26-11-12-29(25)21-5-2-4-19(14-21)24(32)27-15-22-6-3-13-33-22/h2-14H,15-16H2,1H3,(H,27,32)(H,28,31)
• InChI Key： OUHCTRUJXUYGPH-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)C1=CC=CC(N2C(SCC(NC3=CC=C(C(C)=O)C=C3)=O)=NC=C2)=C1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.74±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-[2-({[(4-acetylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-[(furan-2-yl)methyl]benzamide

Professional Introduction to Compound with CAS No. 1115336-18-9 and Product Name: 3-[2-({[(4-acetylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-[(furan-2-yl)methyl]benzamide

The compound identified by the CAS number 1115336-18-9 and the product name 3-[2-({[(4-acetylphenyl)carbamoyl]methyl}sulfanyl)-1H-imidazol-1-yl]-N-[(furan-2-yl)methyl]benzamide represents a sophisticated molecular entity with significant potential in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse biological activities and structural complexity. The presence of multiple functional groups, including an acetylphenyl moiety, a sulfanyl group, an imidazole ring, and a furan-based substituent, contributes to its unique chemical properties and reactivity.

Recent advancements in medicinal chemistry have highlighted the importance of such multifunctional compounds in the development of novel therapeutic agents. The structural features of this compound suggest that it may exhibit inhibitory effects on various biological targets, making it a promising candidate for further investigation. Specifically, the 4-acetylphenyl group and the sulfanyl moiety are known to participate in hydrogen bonding and hydrophobic interactions, which are critical for binding affinity and specificity. The 1H-imidazol-1-yl ring is another key structural element that has been extensively studied for its role in modulating enzyme activity and receptor binding.

In the context of contemporary research, compounds like this one are being explored for their potential applications in treating a wide range of diseases. For instance, studies have demonstrated that imidazole derivatives can interact with enzymes such as kinases and phosphodiesterases, which are often implicated in metabolic disorders and cancer. Additionally, the furan-2-yl substituent provides an additional layer of chemical diversity, enabling selective interactions with biological targets. This has led to increased interest in furan-based compounds as pharmacological agents due to their ability to cross the blood-brain barrier and exhibit prolonged bioavailability.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, condensation reactions, and cyclization processes. Each step must be carefully optimized to minimize side reactions and maximize the formation of the desired product. The use of advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry is essential for confirming the structural integrity of the compound at each stage of synthesis.

Once synthesized, the compound undergoes rigorous testing to evaluate its pharmacological properties. This includes in vitro assays to assess its binding affinity to target proteins, as well as cell-based assays to determine its cytotoxicity and efficacy. Preliminary results from these studies have shown promising activity against certain disease models, warranting further investigation into its therapeutic potential. Additionally, computational modeling techniques are employed to predict how the compound interacts with biological targets at the molecular level. These insights help guide future modifications aimed at improving its efficacy and reducing potential side effects.

The development of new pharmaceuticals is a complex process that requires collaboration across multiple disciplines, including chemistry, biology, pharmacology, and medicine. The compound in question exemplifies this interdisciplinary approach by integrating structural features derived from natural products with synthetic modifications designed to enhance biological activity. Such efforts are crucial for addressing unmet medical needs and developing treatments for diseases that remain challenging to treat with existing therapies.

Looking ahead, continued research into this class of compounds is expected to yield novel insights into disease mechanisms and lead to the discovery of new therapeutic agents. The combination of innovative synthetic methodologies with cutting-edge biotechnological tools will be instrumental in realizing this goal. Furthermore, advancements in drug delivery systems may enhance the bioavailability and targeted action of these compounds, further expanding their therapeutic applications.

In conclusion, the compound with CAS No. 1115336-18-9 represents a significant advancement in pharmaceutical chemistry due to its complex structure and promising biological activities. The presence of functional groups such as 4-acetylphenyl, sulfanyl, 1H-imidazol-1-yl, and furan-2-yl makes it a versatile molecule with potential applications across multiple therapeutic areas. As research progresses, further elucidation of its pharmacological properties will be essential for translating these findings into clinical applications that benefit patients worldwide.